BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability and Applications of L-
Phenylalanine-15N,d8: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Phenylalanine-15N,d8

Cat. No.: B12415382

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial suppliers,
availability, and key applications of the isotopically labeled amino acid, L-Phenylalanine-
15N,d8. This stable isotope-labeled compound is a powerful tool in metabolic research,
particularly in studies involving protein synthesis, turnover, and metabolic flux analysis. Its use
in conjunction with mass spectrometry (MS) and nuclear magnetic resonance (NMR)
spectroscopy allows for precise tracking and quantification of phenylalanine metabolism in
various biological systems.

Commercial Suppliers and Product Specifications

L-Phenylalanine-15N,d8 is available from several specialized chemical suppliers. The
following tables summarize the product specifications from leading vendors to facilitate
comparison and procurement.

Table 1: L-Phenylalanine-15N,d8 Supplier Information
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Supplier Product Name Catalog Number

Cambridge Isotope L-Phenylalanine (D8, 98%;

15N, 98%)

_ DNLM-7180
Laboratories, Inc.

MedChemExpress L-Phenylalanine-15N,d8 HY-N0215S14
Alfa Chemistry L-Phenylalanine-15N,d8 ACMAO00045798
EvitaChem L-PHENYLALANINE (D8; 15N)  EVT-252265
] o L-PHENYLALANINE (D8, 98%
Eurisotop (Distributor for CIL) DNLM-7180
15N, 98%)
Table 2: Product Specifications

Supplier/Ca Isotopic Isotopic Chemical Molecular Available
talog # Purity (D) Purity (15N) Purity Weight Quantities
CIL / DNLM- 0.259g,0.5

98% 98% 98% 174.23
7180 gl1]
MedChemEx

. . 1mg, 5mg,
press / HY- Not specified Not specified 99.90% 174.23 10
m

N0215S14 J
Alfa
Chemistry / - -

Not specified Not specified >99.5% 174.23 mg, g, kg
ACMAO00045
798
EvitaChem / N n n Inquire for

Not specified Not specified Not specified ~174.23 )
EVT-252265 details
Eurisotop /

98% 98% 98% 174.23 0.259,05¢
DNLM-7180

Experimental Protocols
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L-Phenylalanine-15N,d8 is primarily used as a tracer in stable isotope labeling experiments to
study metabolic pathways. The general workflow involves introducing the labeled compound
into a biological system and tracking its incorporation into downstream metabolites and
proteins.

In Vitro Stable Isotope Labeling in Cell Culture

This protocol outlines the general steps for a stable isotope tracing experiment in cell culture.
1. Cell Culture and Medium Preparation:
e Culture cells in a standard medium to the desired confluency.

e Prepare a labeling medium by supplementing a base medium deficient in phenylalanine with
a known concentration of L-Phenylalanine-15N,d8.

e ltis critical to use dialyzed fetal bovine serum (dFBS) to avoid dilution of the isotopic label
from unlabeled amino acids present in standard FBS.

2. Isotope Labeling:

e Replace the standard medium with the prepared labeling medium.

 Incubate the cells for a time course determined by the specific metabolic pathway of interest.
3. Quenching and Metabolite Extraction:

» Rapidly remove the labeling medium and wash the cells with ice-cold phosphate-buffered
saline (PBS).

e Quench metabolism by adding a cold solvent, typically 80% methanol, and scraping the
cells.

4. Sample Processing:

o Collect the cell lysate and separate the supernatant containing metabolites from the protein
pellet by centrifugation.
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e The protein pellet can be hydrolyzed to release amino acids for analysis of protein synthesis.
5. Analysis:

e Analyze the isotopic enrichment of L-Phenylalanine-15N,d8 and its metabolites in the
supernatant and hydrolyzed protein samples using liquid chromatography-tandem mass
spectrometry (LC-MS/MS) or NMR spectroscopy.[2]

In Vivo Metabolic Flux Analysis

This protocol provides a general framework for an in vivo study in human subjects.
1. Subject Preparation:

e Subjects should fast overnight (10-12 hours) to reach a postabsorptive state.

e Collect a baseline blood sample.

2. Tracer Administration:

o Administer a primed, continuous intravenous infusion of L-Phenylalanine-15N,d8. The
priming dose helps to achieve isotopic steady state more rapidly.[2]

e Maintain the continuous infusion for a period of 4-6 hours.[2]
3. Sample Collection:

o Collect venous blood samples at regular intervals (e.g., every 30 minutes) throughout the
infusion period.[2]

o Collect samples in tubes containing an anticoagulant (e.g., EDTA) and immediately place
them on ice.[2]

4. Sample Processing:
o Separate plasma by centrifugation at 4°C.

e Add an internal standard (e.g., L-[13C6]-Phenylalanine) to the plasma for accurate
quantification.[2]
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Precipitate proteins using an agent like perchloric acid or methanol.

Collect the supernatant containing the amino acids after centrifugation.

5. LC-MS/MS Analysis:

Analyze the prepared samples to determine the isotopic enrichment of L-Phenylalanine-
15N,d8 and its metabolites.[2]

Visualizations
Experimental Workflow for Stable Isotope Tracing

The following diagram illustrates the general workflow of a stable isotope tracing experiment
using L-Phenylalanine-15N,d8 in a cell culture model.
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General experimental workflow for stable isotope tracing.
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Phenylalanine Metabolic Pathway

This diagram shows the primary metabolic fates of L-Phenylalanine that can be traced using
isotopically labeled versions.
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Key metabolic fates of L-Phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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